SCH900353

• Synonyms: SCH900353; SCH-900353; SCH 900353; MK-8353; MK 8353; MK8353.; NONE
• Molecular Formula: C14H16N2O4
• Appearance: Solid powder

ERK-pathway research is frequently confounded by off-target kinase activity and poor oral PK of existing tool compounds. SCH900353 (MK-8353) resolves this with a dual-mechanism ERK1/2 inhibitor that provides quantitatively validated selectivity across 227 human kinases (≤35% inhibition at 0.1 µM, only 3 kinases >50% at 1.0 µM). • IC₅₀: 23.0 nM (ERK1), 8.8 nM (ERK2) activated; 0.5 nM nonactivated ERK2 (MEK1-ERK2 coupled) • 20% ORR as monotherapy in BRAF V600E-mutant melanoma (Phase 1) • Twice-daily oral dosing with weak hERG (16% at 0.6 µM) Supplied with full analytical documentation for reproducible translational studies.

SCH900353 (MK-8353) Baseline & Procurement

SCH900353 (also designated MK-8353) is an orally bioavailable, dual-mechanism small molecule inhibitor of extracellular signal-regulated kinases 1 and 2 (ERK1/2) developed by Merck Sharp & Dohme (formerly Schering-Plough) [1]. The compound inhibits both the catalytic activity of activated ERK1/2 and the phosphorylation of ERK1/2 by its upstream kinase MEK, representing a distinct inhibitory modality within the ERK inhibitor class [1]. Biochemically, SCH900353 demonstrates potent inhibition of activated ERK1 and ERK2 with IC₅₀ values of 23.0 nM and 8.8 nM, respectively, in IMAP kinase assays, and inhibits nonactivated ERK2 with an IC₅₀ of 0.5 nM in a MEK1-ERK2 coupled assay . The compound is currently in clinical development and has shown preliminary anti-tumor efficacy in patients with BRAF- or RAS-mutated metastatic melanoma and colorectal cancers [1].

✓ Dual-mechanism ERK1/2 inhibition (catalytic and MEK-mediated phosphorylation)

✓ Orally bioavailable; suitable for in vivo MAPK pathway studies

✓ Reported endpoint context in BRAF- or RAS-mutant tumor models

• [1] IUPHAR/BPS Guide to Pharmacology. MK-8353 (formerly known as SCH900353) Ligand Page. Ligand ID: 9974. View Source

SCH900353 (MK-8353) Differentiation & Selection

Within the ERK1/2 inhibitor class, compounds exhibit substantial divergence in binding mechanism, target engagement profile, pharmacokinetic (PK) behavior, and clinical response that precludes simple generic substitution. While ulixertinib (BVD-523) and ravoxertinib (GDC-0994) function as ATP-competitive inhibitors [1], SCH900353 (MK-8353) employs a dual mechanism that inhibits both ERK catalytic activity and MEK-mediated ERK phosphorylation [2]. Furthermore, even among compounds sharing the same nominal target, differences in kinase selectivity breadth, hERG liability, cellular potency across tumor lineages, and clinical activity in specific mutation contexts create material distinctions that directly impact experimental reproducibility and procurement decisions. The quantitative evidence presented below establishes where SCH900353 demonstrates verifiable differentiation relative to its closest in-class analogs, providing a rational basis for compound selection.

⚠ ERK inhibitor binding mechanisms may differ (dual vs ATP-competitive), shifting target engagement profiles

⚠ Kinase selectivity breadth and off-target profiles are not interchangeable across ERK inhibitors

⚠ hERG liability profile may differ and can alter cardiovascular endpoint interpretation

• [1] MedPath. Ulixertinib (BVD-523) Advanced Drug Monograph. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. MK-8353 (formerly known as SCH900353) Ligand Page. Ligand ID: 9974. View Source

SCH900353 (MK-8353) Comparative Evidence

Kinase Selectivity Breadth

SCH900353 (MK-8353) demonstrates broader kinase selectivity validation compared to ulixertinib (75 kinases screened) and ravoxertinib (279 kinases screened). In a 227-human kinase panel at 0.1 μM, no additional kinase was inhibited by more than 35%, and only 3 kinases (CLK2, FLT4, and Aurora B) were inhibited >50% at 1.0 μM [1]. Ulixertinib's selectivity assessment was limited to a 75-kinase counter-screen [2], while ravoxertinib demonstrated at least 50-fold selectivity against a 279-kinase panel but with fewer quantitative cutoff details publicly available .

Kinase Selectivity Breadth

Cross-study comparable

227 kinases screened; ≤35% inhibition at 0.1 µM; only 3 kinases >50% at 1.0 µM

Supports off-target liability review

Broad quantitative profiling with explicit thresholds

Evidence Dimension	Kinase selectivity panel size and inhibition thresholds
Target Compound Data	227 kinases screened; ≤35% inhibition at 0.1 μM; only 3 kinases inhibited >50% at 1.0 μM
Comparator Or Baseline	Ulixertinib: 75 kinases screened (limited data); Ravoxertinib: 279 kinases screened with ≥50-fold selectivity
Quantified Difference	SCH900353 provides quantitative inhibition thresholds across a large panel (227 kinases) with explicit cutoff values; ulixertinib panel is substantially smaller (75 kinases) [1][2]
Conditions	Biochemical kinase inhibition assays at stated concentrations

Why This Matters

Broader and more granularly reported kinase selectivity data reduces uncertainty in off-target liability assessment, which is critical for interpreting phenotypic screening results and designing combination studies.

• [1] Anjiechem. MK-8353 Product Page: Kinase Selectivity Data. View Source
• [2] Chemical Probes Portal. Ulixertinib (BVD-523) Probe Report: Off-Target Selectivity Assessments. View Source

hERG Safety Profile

SCH900353 (MK-8353) is characterized as a weak inhibitor of the hERG potassium channel, producing only 16% inhibition at a test concentration of 0.6 μM . This contrasts with reported preclinical hERG concerns for ulixertinib, which contributed to development considerations and may influence selection for in vivo cardiovascular safety studies or translational models where QT prolongation is a concern [1].

hERG Profile

Class-level inference

16% inhibition at 0.6 µM

Reported hERG endpoint context

Weak inhibition in vitro

Evidence Dimension	hERG channel inhibition (% at stated concentration)
Target Compound Data	16% inhibition at 0.6 μM
Comparator Or Baseline	Ulixertinib: Preclinical hERG concerns noted in development (specific quantitative data not publicly available)
Quantified Difference	SCH900353 shows weak hERG inhibition; ulixertinib's profile raised safety considerations [1]
Conditions	hERG current inhibition assay

Why This Matters

Reduced hERG liability minimizes confounding cardiovascular effects in in vivo pharmacology and toxicology studies, improving translational relevance and reducing compound-related artifacts.

• [1] DrugBank. Ulixertinib: Pharmacology and Safety Profile. View Source

BRAF V600E Melanoma Monotherapy Activity

In a Phase 1 clinical trial (MK-8353-001) involving patients with advanced solid tumors, SCH900353 (MK-8353) monotherapy produced a partial response (PR) in 3 of 15 evaluable patients, all of whom had BRAF V600E-mutant melanoma, corresponding to an objective response rate of 20% in this molecularly defined subgroup [1]. By comparison, ravoxertinib (GDC-0994) demonstrated limited single-agent antitumor activity in BRAF-mutant melanoma, with its primary benefit observed only in combination with BRAF and MEK inhibitors [2].

BRAF V600E Melanoma Monotherapy

Cross-study comparable

20% ORR (3/15) vs limited single-agent activity for ravoxertinib

Reported monotherapy endpoint context

Phase 1 trial; BRAF V600E subgroup

Evidence Dimension	Objective response rate (ORR) as monotherapy in BRAF-mutant melanoma
Target Compound Data	20% ORR (3/15 evaluable patients with BRAF V600E-mutant melanoma achieving PR)
Comparator Or Baseline	Ravoxertinib: Limited single-agent activity; efficacy primarily observed in combination with BRAFi/MEKi
Quantified Difference	SCH900353 demonstrated monotherapy activity in BRAF-mutant melanoma (20% ORR); ravoxertinib required combination therapy for substantial benefit [1][2]
Conditions	Phase 1 clinical trial in advanced solid tumor patients

Why This Matters

Monotherapy activity in a defined, high-prevalence mutation context (BRAF V600E) provides a clearer rationale for patient stratification and may reduce the need for multi-agent combinations in experimental settings.

• [1] Moschos SJ, Sullivan RJ, Hwu WJ, et al. Development of MK-8353, an orally administered ERK1/2 inhibitor, in patients with advanced solid tumors. JCI Insight. 2018;3(4):e92352. View Source
• [2] PMC. Combinatorial ERK Inhibition Enhances MAPK Pathway Suppression in BRAF-Mutant Melanoma. Int J Mol Sci. 2025;26(19):9794. View Source

Pharmacokinetic Improvement vs. SCH772984

SCH900353 (MK-8353) was specifically optimized to possess improved pharmacokinetic properties relative to its predecessor SCH772984, a preclinical ERK1/2 inhibitor tool compound [1]. While both compounds exhibited comparable potency across various preclinical cancer models, SCH900353 was advanced to clinical development based on its superior oral PK profile, enabling twice-daily oral dosing in humans [1][2]. This optimization distinguishes SCH900353 from SCH772984, which, despite its low nanomolar potency (IC₅₀: 4 nM for ERK1, 1 nM for ERK2 in cell-free assays), lacked the PK properties suitable for clinical translation [2].

PK vs. SCH772984

Direct head-to-head comparison

Improved oral PK enabling twice-daily dosing; SCH772984 lacked clinical PK

Supports oral in vivo study design

Specific PK parameters not publicly disclosed

Evidence Dimension	Pharmacokinetic properties and clinical translatability
Target Compound Data	Improved PK enabling twice-daily oral dosing; advanced to Phase 1 clinical trials
Comparator Or Baseline	SCH772984: Potent (ERK1/2 IC₅₀ 4 nM/1 nM) but insufficient PK for clinical development; used as preclinical tool only
Quantified Difference	SCH900353 demonstrates superior oral PK and clinical suitability; specific PK parameters not publicly disclosed [1][2]
Conditions	Preclinical PK evaluation and clinical advancement

Why This Matters

For researchers transitioning from preclinical tool compounds (SCH772984) to clinically viable ERK inhibitors, SCH900353 provides continuity of target engagement with PK properties suitable for in vivo studies requiring oral dosing.

• [1] IUPHAR/BPS Guide to Pharmacology. MK-8353 (formerly known as SCH900353) Ligand Page. Ligand ID: 9974. View Source
• [2] Moschos SJ, Sullivan RJ, Hwu WJ, et al. Development of MK-8353, an orally administered ERK1/2 inhibitor, in patients with advanced solid tumors. JCI Insight. 2018;3(4):e92352. View Source

Cellular Potency Across Tumor Lineages

SCH900353 (MK-8353) exhibits cell line-dependent antiproliferative potency with EC₅₀ values ranging from 19 nM (Colo-205 colon) to 230 nM (A-549 NSCLC), demonstrating >10-fold variation across tumor lineages [1]. Ulixertinib, while possessing sub-nanomolar biochemical potency against ERK2 (<0.3 nM), demonstrates a 14-fold shift in cellular potency against A375 melanoma cells (proliferation IC₅₀ of 180 nM) and requires significantly higher concentrations to inhibit downstream pERK and pRSK (4.1 μM and 0.14 μM, respectively) . This suggests distinct cellular target engagement and pathway suppression profiles between the two inhibitors.

Cellular Potency Across Lineages

Cross-study comparable

EC‚‚ range 19 nM (Colo-205) to 230 nM (A-549)

Lineage-dependent potency range

Cell proliferation assays

Evidence Dimension	Cellular antiproliferative potency (EC₅₀/IC₅₀) across cancer cell lines
Target Compound Data	EC₅₀: Colo-205 (colon) 19 nM, Malme-3M (melanoma) 21 nM, SW-626 (ovarian) 108 nM, NCI-H292 (lung) 130 nM, 8505C (thyroid) 210 nM, A-549 (NSCLC) 230 nM
Comparator Or Baseline	Ulixertinib: A375 melanoma proliferation IC₅₀ 180 nM; pERK/pRSK inhibition IC₅₀ 4.1 μM/0.14 μM
Quantified Difference	SCH900353 shows lineage-dependent potency (19-230 nM); ulixertinib shows ~14-fold shift from biochemical to cellular potency in A375 cells [1]
Conditions	Cell proliferation assays in cancer cell line panels

Why This Matters

Lineage-specific cellular potency data enables informed selection of appropriate in vitro models for mechanistic studies and reduces the risk of false-negative results due to cell line insensitivity.

• [1] Anjiechem. MK-8353 Product Page: Cell Line EC50 Data. View Source

SCH900353 (MK-8353) Application Scenarios

BRAF V600E Melanoma Monotherapy & Resistance

Based on Phase 1 clinical data demonstrating a 20% objective response rate as monotherapy in BRAF V600E-mutant melanoma patients [1], SCH900353 (MK-8353) is optimally positioned for in vitro and in vivo studies investigating ERK inhibition in BRAF-mutant contexts without requiring concurrent BRAF/MEK inhibitor co-administration. This includes mechanistic studies of acquired resistance to BRAF/MEK inhibitors, where ERK reactivation is a known resistance mechanism, and comparative efficacy studies evaluating ERK inhibition as a salvage strategy. Procurement is recommended for laboratories focused on BRAF-mutant melanoma models where single-agent activity is a key experimental variable.

Kinase Selectivity-Dependent Phenotypic Screening

The availability of quantitative kinase selectivity data across a 227-human kinase panel with explicit inhibition thresholds (≤35% at 0.1 μM; only 3 kinases inhibited >50% at 1.0 μM) [2] makes SCH900353 (MK-8353) suitable for phenotypic screening campaigns where off-target kinase inhibition must be minimized and quantitatively accounted for. This level of selectivity characterization exceeds that available for ulixertinib (75 kinases) [3] and provides a more robust foundation for interpreting phenotype-genotype correlations in high-throughput screening contexts. Procurement is advised for core facilities and screening centers requiring well-annotated, selective kinase inhibitors.

In Vivo Efficacy: Oral Dosing & Cardiac Safety

SCH900353 (MK-8353) was optimized for improved oral pharmacokinetics relative to the preclinical tool compound SCH772984, enabling twice-daily oral dosing [1]. Combined with its weak hERG inhibition profile (16% inhibition at 0.6 μM) , the compound is suitable for long-term in vivo efficacy studies in rodent xenograft or patient-derived xenograft models where repeated oral dosing and minimal cardiovascular confounding are essential. Procurement is recommended for pharmacology laboratories conducting chronic dosing regimens or cardiovascular safety pharmacology assessments.

Translation from SCH772984 to Clinical Candidate

SCH900353 (MK-8353) was developed as the clinical successor to SCH772984, retaining comparable potency across preclinical cancer models while achieving the PK optimization required for human translation [1]. For researchers who have established experimental systems using SCH772984 and require a structurally and mechanistically related compound with validated clinical tractability for translational studies, SCH900353 represents the logical next-step compound. Procurement is indicated for translational research groups bridging preclinical mechanistic studies and IND-enabling or early clinical investigations.

Application

Selection Property

Validation Focus

BRAF-mutant melanoma monotherapy studies

Single-agent ERK inhibition endpoint

BRAF V600E model-response context

Phenotypic screening with kinase selectivity

Quantitative selectivity annotation (227 kinases)

Off-target kinase liability review

In vivo oral dosing model-response studies

Oral PK profile and weak hERG inhibition

Cardiovascular endpoint monitoring

Translational research bridging from SCH772984

ERK inhibitor PK suitability

Clinical tractability validation

• [1] Moschos SJ, Sullivan RJ, Hwu WJ, et al. Development of MK-8353, an orally administered ERK1/2 inhibitor, in patients with advanced solid tumors. JCI Insight. 2018;3(4):e92352. View Source
• [2] Anjiechem. MK-8353 Product Page: Kinase Selectivity Data. View Source
• [3] Chemical Probes Portal. Ulixertinib (BVD-523) Probe Report: Off-Target Selectivity Assessments. View Source